Cas no 113435-99-7 (Ethyl Butyrate-d3)

Ethyl Butyrate-d3 Properties

Names and Identifiers

• Butanoic-4,4,4-d3 acid,ethyl ester (9CI)
• ETHYL BUTYRATE-4,4,4-D3
• Ethyl Butyrate-d3
• < 4,4
• 1-butene-d3
• 4,4,4-Trichlor-buttersaeure
• 4,4,4-trichloro-butyric acid
• 4,4,4-Trichlorobutyric acid
• 4,4,4-Trideuterio-but-1-en
• 4,4,4-trideuterio-but-1-ene
• 4,4,4-Trideuterio-buttersaeure-aethylester
• 4,4,4-trideuterio-butyric acid ethyl ester
• 4,4,4-Trideutero-1-buten
• 4.4.4-Trichlorbuttersaeure
• 4.4.4-Trichlor-buttersaeure
• AC1L2OLU
• AC1Q3GUV
• AC1Q7571
• ACMC-20amta
• But-1-en-4-d(3)
• Butanoic acid,4,4,4-trichloro-
• CTK4F1506
• Ethyl Butyrate--d3
• OBNCKNCVKJNDBV-FIBGUPNXSA-N
• Ethyl 4,4,4-trideuteriobutanoate
• AKOS015910410
• 113435-99-7
• D98647
• Butanoic-4,4,4-d3 acid,ethyl ester(9ci)
• DB-319533
• +Expand

• MDL： MFCD06658820
• InChIKey： OBNCKNCVKJNDBV-FIBGUPNXSA-N
• Inchi： InChI=1S/C6H12O2/c1-3-5-6(7)8-4-2/h3-5H2,1-2H3/i1D3
• SMILES： CCOC(CCC([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 122.12138
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 119.102559859g/mol
• Heavy Atom Count: 8
• Complexity: 68.9
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3